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Pharmaceutical Applications

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of oleyl alcohol, tailored for
researchers, scientists, and professionals in drug development. We will delve into its core
molecular attributes, outline robust analytical methodologies for its characterization, and
explore its functional roles and applications within the pharmaceutical sciences.

Fundamental Molecular and Physicochemical
Profile

Oleyl alcohol, systematically named (Z)-octadec-9-en-1-ol, is a long-chain unsaturated fatty
alcohol.[1][2] Its 18-carbon backbone features a single cis-configured double bond between the
ninth and tenth carbon atoms, which imparts significant physicochemical properties distinct
from its saturated counterpart, stearyl alcohol.[3] This unsaturation results in a bent molecular
structure, contributing to its liquid state at room temperature and its unique surfactant and
emollient characteristics.[3][4]

The fundamental identifiers for oleyl alcohol are its molecular formula and molecular weight,
which are foundational for all stoichiometric and quantitative analyses.

e Molecular Formula: C1sH36O[1][2][5][6]

e Condensed Structural Formula: CH3(CH2)7CH=CH(CH2)sOH[2][3]
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e Molecular Weight: 268.485 g/mol [2][5] (often cited as 268.5 g/mol [1][4])
Below is a visualization of the oleyl alcohol molecule, highlighting its key structural features.

Caption: Molecular structure of (Z)-octadec-9-en-1-ol (Oleyl Alcohol).

Physicochemical Properties

The physical properties of oleyl alcohol are critical for its application in formulations, dictating
its behavior as a solvent, emulsifier, or viscosity modifier.

Property Value Source(s)

Colorless to pale yellow, oily

Appearance liquid [L1031[7]
Molecular Weight 268.485 g/mol [2][5]
Density 0.849 g/mL at 20-25 °C (11041071
Melting Point 13 to 19 °C (Range) [1112][4]
Boiling Point ~330 to 360 °C (at 760 mmHg)  [1][2]

B Insoluble in water; Soluble in
Solubility (11041071
alcohol and ether

Refractive Index ~1.458-1.460 (at 20-27.5 °C) [1]

Analytical Characterization and Quality Control

Accurate determination of molecular weight and confirmation of the chemical structure are
paramount for quality control and research purposes. A multi-technique approach is typically
employed for comprehensive characterization.

Workflow for Analytical Characterization

The following diagram illustrates a standard workflow for the identification and quantification of
oleyl alcohol in a sample.
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Caption: Standard workflow for the analytical characterization of oleyl alcohol.

Mass Spectrometry (MS)

Mass spectrometry is a cornerstone technique for determining the molecular weight and
confirming the identity of oleyl alcohol.

o Causality of Technique Choice: Due to the low volatility of long-chain alcohols, Gas
Chromatography-Mass Spectrometry (GC-MS) is the preferred method.[8] However, this
requires a derivatization step to convert the polar hydroxyl group into a more volatile and
thermally stable form, preventing peak tailing and improving chromatographic separation.[8]

o Experimental Protocol: GC-MS with Silylation

[¢]

Standard Preparation: Accurately weigh ~1.0 mg of oleyl alcohol reference standard into
a 2 mL autosampler vial.

o Sample Preparation: Prepare the unknown sample in the same manner. If in a complex
matrix, perform a liquid-liquid extraction into a non-polar solvent like hexane.

o Derivatization: Add 100 pL of a silylating agent, such as N,O-
bis(trimethylsilyl)trifluoroacetamide (BSTFA), to the dried sample/standard.[8] Cap the vial
and heat at 60-70 °C for 30 minutes to ensure complete reaction.

o GC-MS Injection: Inject 1 uL of the derivatized sample into the GC-MS system.
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o Analysis: The mass spectrometer, typically using electron ionization (EI), will fragment the
derivatized molecule. While the molecular ion of the TMS-ether may be visible, the
fragmentation pattern is highly characteristic and can be compared against a spectral
library for definitive identification.[8] Chemical ionization (CI) is a softer technique that can
be used to more clearly determine the molecular ion and thus the molecular weight.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is unparalleled for elucidating the precise molecular structure, including the
position and stereochemistry of the double bond.

o Causality of Technique Choice: While MS provides molecular weight, *H NMR and 3C NMR
provide definitive structural information. *H NMR confirms the presence of key functional
groups (hydroxyl proton, olefinic protons, allylic protons, and aliphatic chain protons) and
their connectivity.[10][11]

o Key 'H NMR Spectral Features for Oleyl Alcohol:

o Olefinic Protons (-CH=CH-): A characteristic multiplet appears around 5.35 ppm. The
coupling constants can confirm the cis (Z) configuration.[10]

o Hydroxymethyl Protons (-CH20H): A triplet is observed around 3.65 ppm, corresponding to
the two protons on the carbon atom bonded to the hydroxyl group.[10]

o Allylic Protons (=CH-CHz-): Multiplets around 2.0 ppm are indicative of the protons on the
carbons adjacent to the double bond.

o Aliphatic Chain Protons (-(CHz2)n-): A large, broad signal appears between 1.2-1.4 ppm.

o Terminal Methyl Proton (-CHs): A triplet is found at approximately 0.88 ppm.[12]

Applications in Drug Development and Formulation

Oleyl alcohol's amphiphilic nature and safety profile make it a valuable excipient in
pharmaceutical formulations, particularly for topical and transdermal drug delivery.[6]

o Emollient and Emulsion Stabilizer: In creams and lotions, it acts as an emollient, providing a
smooth, soft appearance to the skin.[3] Its surfactant properties help stabilize emulsions,
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preventing the separation of oil and water phases.[3]

o Skin Penetration Enhancer: This is a critical role in drug development. Oleyl alcohol can
reversibly fluidize the lipids of the stratum corneum, the primary barrier of the skin.[13] This
mechanism facilitates the permeation of active pharmaceutical ingredients (APIs) through
the skin into deeper tissues or the systemic circulation.[3][13] Studies have shown it can
create a drug reservoir within the skin, allowing for sustained release.[13]

e Nonionic Surfactant and Solvent: It is used as a nonionic surfactant and solvent in various
formulations. It has also been explored in aerosol formulations and as a carrier for delivering
medications to mucous membranes.[2][6]

Safety and Handling

For laboratory and manufacturing purposes, an understanding of the safety profile is essential.

o General Toxicity: Oleyl alcohol is generally regarded as a nontoxic and nonirritant material
at the concentrations typically used in topical pharmaceutical and cosmetic products.[6][7]
[14] Acute oral toxicity studies in animals show a very low order of toxicity.[6][14]

» Skin Irritation and Sensitization: In its undiluted form, it is classified as a skin irritant.[15][16]
While uncommon, allergic contact dermatitis due to oleyl alcohol has been reported in
susceptible individuals, particularly in patients using topical medicaments.[6]

» Handling and Storage: Personal protective equipment (PPE), including safety glasses and
chemical-resistant gloves, should be worn when handling the pure substance.[16][17] It is a
combustible liquid and should be stored away from strong acids and oxidizing agents in a
cool, dry place, often in a freezer for long-term stability.[7][16]

Conclusion

Oleyl alcohol is a well-characterized unsaturated fatty alcohol with a molecular formula of
C1sH360 and a molecular weight of 268.485 g/mol . Its identity, purity, and structure are reliably
determined through a combination of chromatographic and spectroscopic techniques, primarily
GC-MS and NMR. The unique properties conferred by its long, unsaturated carbon chain make
it an indispensable excipient in the pharmaceutical industry, where it functions as an effective
emollient, emulsion stabilizer, and, most critically, a penetration enhancer for transdermal drug
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delivery systems. A thorough understanding of its molecular characteristics and analytical
validation is fundamental to leveraging its full potential in advanced drug formulation.

References

National Center for Biotechnology Information (2024). PubChem Compound Summary for
CID 5284499, Oleyl Alcohol.

o Ataman Kimya. OLEYL ALCOHOL.

o Wikipedia. (2023). Oleyl alcohol.

o Grokipedia. (n.d.). Oleyl alcohol.

o MP Biomedicals. (n.d.). Oleyl alcohol.

e CD Formulation. (n.d.). Oleyl Alcohol.

o American Oil Chemists' Society (AOCS). (2019). Fatty Alcohols.

o Cosmetic Ingredient Review. (1985). Final Report on the Safety Assessment of Stearyl
Alcohol, Oleyl Alcohol, and Octyl Dodecanol. Journal of the American College of Toxicology,
4(5), 1-29.

e Viman, T., et al. (2022). Time-Dependent Differences in the Effects of Oleic Acid and Oleyl
Alcohol on the Human Skin Barrier. Molecular Pharmaceutics, 19(6), 1957-1967.

o ResearchGate. (n.d.). Spectrum of 1H NMR etherification reaction of oleyl Alcohol and
epiclorohydrin (EPH).

o ResearchGate. (n.d.). Oleyl alcohol normalized mass spectra.

e EWG Skin Deep. (n.d.). What is OLEYL ALCOHOL.

e ResearchGate. (n.d.). OF THE NMR SPECTRA OF PURE OLEYL ALCOHOL, OLEIC ACID,
AND METHYL OLEATE.

e NIST. (n.d.). Oleyl alcohol, acetate. In NIST Chemistry WebBook.

e SpectraBase. (n.d.). Oleyl alcohol, chlorodifluoroacetate.

e Ataman Kimya. (n.d.). OLEYL ALCOHOL.

e Murty, M. R. V. S,, et al. (2010).

o ResearchGate. (2023). Selective synthesis of oleyl alcohol via catalytic and non-catalytic
liquid-phase methyl oleate reduction. Journal of the American Oil Chemists' Society, 100(2).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b041930?utm_src=pdf-body
https://www.benchchem.com/product/b041930?utm_src=pdf-body
https://www.benchchem.com/product/b041930?utm_src=pdf-body
https://www.benchchem.com/product/b041930?utm_src=pdf-body
https://www.benchchem.com/product/b041930?utm_src=pdf-body
https://www.benchchem.com/product/b041930?utm_src=pdf-body
https://www.benchchem.com/product/b041930?utm_src=pdf-body
https://www.benchchem.com/product/b041930?utm_src=pdf-body
https://www.benchchem.com/product/b041930?utm_src=pdf-body
https://www.benchchem.com/product/b041930?utm_src=pdf-body
https://www.benchchem.com/product/b041930?utm_src=pdf-body
https://www.benchchem.com/product/b041930?utm_src=pdf-body
https://www.benchchem.com/product/b041930?utm_src=pdf-body
https://www.benchchem.com/product/b041930?utm_src=pdf-body
https://www.benchchem.com/product/b041930?utm_src=pdf-body
https://www.benchchem.com/product/b041930?utm_src=pdf-body
https://www.benchchem.com/product/b041930?utm_src=pdf-body
https://www.benchchem.com/product/b041930?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Oleyl Alcohol | C18H360 | CID 5284499 - PubChem [pubchem.ncbi.nim.nih.gov]
. Oleyl alcohol - Wikipedia [en.wikipedia.org]

. nbinno.com [nbinno.com]

. grokipedia.com [grokipedia.com]

. mpbio.com [mpbio.com]

. Oleyl Alcohol - CD Formulation [formulationbio.com]

. Oleyl alcohol | 143-28-2 [chemicalbook.com]

. pdf.benchchem.com [pdf.benchchem.com]

°
© (0] ~ » &) faN w N -

. Chemical ionization mass spectral analysis of pinacolyl alcohol and development of
derivatization method using p-tolyl isocyanate - Analytical Methods (RSC Publishing)
[pubs.rsc.org]

e 10. aocs.org [aocs.org]

e 11. researchgate.net [researchgate.net]

e 12. Oleyl alcohol(143-28-2) 1H NMR [m.chemicalbook.com]

e 13. pubs.acs.org [pubs.acs.org]

e 14. cir-safety.org [cir-safety.org]

e 15. fishersci.com [fishersci.com]

e 16. Oleyl Alcohol SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
o 17. datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. ["oleyl alcohol molecular weight and formula'].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041930#oleyl-alcohol-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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